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Compound of Interest

Compound Name: 1-Chloro-2-ethoxy-4-nitrobenzene

Cat. No.: B599727 Get Quote

Introduction
1-Chloro-2-ethoxy-4-nitrobenzene is a substituted aromatic compound with significant

potential as a building block in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs.

Its specific substitution pattern—a chloro group, an ethoxy group, and a nitro group on a

benzene ring—gives rise to a unique combination of electronic and steric properties that are of

interest to researchers in synthetic and medicinal chemistry. Accurate structural elucidation and

purity assessment of this compound are paramount for its effective application. This technical

guide provides an in-depth analysis of the spectroscopic data for 1-Chloro-2-ethoxy-4-
nitrobenzene, offering a detailed interpretation of its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data.

It is important to note that publicly accessible, experimentally-derived spectra for 1-Chloro-2-
ethoxy-4-nitrobenzene are not readily available. Therefore, this guide will leverage predictive

models and comparative analysis with closely related structural analogs, primarily 1-chloro-2-

methoxy-4-nitrobenzene, to provide a robust and scientifically-grounded interpretation of the

expected spectroscopic features. This approach not only allows for a detailed exploration of the

target molecule's characteristics but also serves as a valuable exercise in spectroscopic

problem-solving.

Molecular Structure and Key Features
A clear understanding of the molecular structure is the foundation for interpreting its

spectroscopic data. The key structural features of 1-Chloro-2-ethoxy-4-nitrobenzene are the
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benzene ring and its three substituents, each influencing the electronic environment and,

consequently, the spectral output.

[C8H8ClNO3]+•
m/z 201/203

[M - C2H4]+•
m/z 173/175

- C2H4

[M - NO2]+
m/z 155/157

- NO2

[M - OC2H5]+
m/z 156/158

- OC2H5
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[https://www.benchchem.com/product/b599727#spectroscopic-data-nmr-ir-mass-spec-for-1-
chloro-2-ethoxy-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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